N-(2,4-dimethylphenyl)-2-{[(2-methylbenzyl)thio]acetyl}hydrazinecarbothioamide

• IUPAC Name: 1-(2,4-dimethylphenyl)-3-[[2-[(2-methylphenyl)methylsulfanyl]acetyl]amino]thiourea
• InChI: InChI=1S/C19H23N3OS2/c1-13-8-9-17(15(3)10-13)20-19(24)22-21-18(23)12-25-11-16-7-5-4-6-14(16)2/h4-10H,11-12H2,1-3H3,(H,21,23)(H2,20,22,24)
• InChI Key: UTQGNVZUBRDUBJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=S)NNC(=O)CSCC2=CC=CC=C2C)C
• Molecular Formula: C19H23N3OS2
• Molecular Weight: 373.5 g/mol

Description

N-(2,4-dimethylphenyl)-2-{[(2-methylbenzyl)thio]acetyl}hydrazinecarbothioamide, also known as DMTT, is a hydrazine derivative that has been synthesized and studied for its potential applications in scientific research. This compound has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of N-(2,4-dimethylphenyl)-2-{[(2-methylbenzyl)thio]acetyl}hydrazinecarbothioamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. Additionally, this compound has been found to inhibit the activity of nuclear factor kappa B (NF-κB), a signaling pathway involved in inflammation and cell proliferation.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. It has been shown to exhibit anti-inflammatory activity by inhibiting the production of inflammatory mediators such as prostaglandins and cytokines. Additionally, this compound has been found to exhibit anti-tumor activity by inducing apoptosis in cancer cells. This compound has also been found to exhibit anti-microbial activity against a range of bacteria and fungi.

Advantages and Limitations for Lab Experiments

N-(2,4-dimethylphenyl)-2-{[(2-methylbenzyl)thio]acetyl}hydrazinecarbothioamide has several advantages for use in lab experiments. It is relatively easy to synthesize and has been shown to exhibit high purity. Additionally, this compound has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation. However, there are also limitations to the use of this compound in lab experiments. Its mechanism of action is not fully understood, and there is limited information available on its toxicity and potential side effects.

Future Directions

There are several potential future directions for research on N-(2,4-dimethylphenyl)-2-{[(2-methylbenzyl)thio]acetyl}hydrazinecarbothioamide. One area of interest is the development of this compound-based drugs for the treatment of inflammatory and neurodegenerative diseases. Additionally, further investigation into the mechanism of action of this compound could provide insight into its potential therapeutic applications. Finally, studies on the toxicity and potential side effects of this compound are needed to fully evaluate its safety for use in humans.

Scientific Research Applications

N-(2,4-dimethylphenyl)-2-{[(2-methylbenzyl)thio]acetyl}hydrazinecarbothioamide has been found to have potential applications in scientific research, particularly in the field of medicinal chemistry. It has been shown to exhibit anti-inflammatory, anti-tumor, and anti-microbial properties, making it a promising candidate for drug development. Additionally, this compound has been found to have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.